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Compound of Interest

Compound Name: 2,2,3-Trimethylbutanal

CAS No.: 86290-37-1

Cat. No.: B3388158

Get Quote

CAS Number: 86290-37-1[1]

This technical guide provides comprehensive information on 2,2,3-trimethylbutanal, a
branched-chain aldehyde. The document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis. It covers the

physicochemical properties, a representative synthesis protocol, safety and handling

information, and a hypothetical signaling pathway associated with the biological effects of

reactive aldehydes.

Physicochemical and Spectroscopic Data
The following table summarizes the key physicochemical and computed spectroscopic data for

2,2,3-trimethylbutanal. Experimental data for some properties are not readily available in the

cited literature.
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Property Value Source

Molecular Formula C₇H₁₄O PubChem[1]

Molecular Weight 114.19 g/mol PubChem[1]

IUPAC Name 2,2,3-trimethylbutanal PubChem[1]

CAS Number 86290-37-1 PubChem[1]

Boiling Point Not Available ChemSynthesis[2]

Melting Point Not Available ChemSynthesis[2]

Density Not Available ChemSynthesis[2]

XlogP (predicted) 1.9 PubChem[3]

Monoisotopic Mass 114.10446 Da PubChem[3]

Predicted Collision Cross

Section ([M+H]⁺)
124.0 Å² PubChemLite[3]

Experimental Protocols
While a specific synthesis of 2,2,3-trimethylbutanal is referenced in The Journal of Organic

Chemistry, 1984, 49, p. 892, the detailed protocol from this publication could not be accessed.

[2] Therefore, a representative experimental protocol for the synthesis of 2,2,3-
trimethylbutanal from its corresponding alcohol, 2,2,3-trimethylbutan-1-ol, via a Swern

oxidation is provided below. This method is a standard and mild procedure for the preparation

of aldehydes.

Synthesis of 2,2,3-Trimethylbutanal via Swern Oxidation

Principle: The Swern oxidation utilizes dimethyl sulfoxide (DMSO) as the oxidant, activated by

oxalyl chloride at low temperatures. The resulting electrophilic species reacts with the primary

alcohol to form an intermediate that, upon addition of a hindered base like triethylamine,

eliminates to yield the desired aldehyde.

Materials and Reagents:
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2,2,3-trimethylbutan-1-ol

Oxalyl chloride

Dimethyl sulfoxide (DMSO)

Triethylamine (TEA)

Anhydrous dichloromethane (DCM)

Water

Saturated brine solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

A solution of oxalyl chloride in anhydrous DCM is cooled to -78 °C in a three-necked flask

under an inert atmosphere (e.g., nitrogen or argon).

A solution of DMSO in anhydrous DCM is added dropwise to the cooled oxalyl chloride

solution, maintaining the temperature at -78 °C. The mixture is stirred for a short period.

A solution of 2,2,3-trimethylbutan-1-ol in anhydrous DCM is then added dropwise to the

reaction mixture, again maintaining the temperature at -78 °C. The resulting mixture is stirred

for approximately 30-45 minutes.

Triethylamine is added dropwise to the reaction mixture, leading to the formation of a

precipitate. The reaction is allowed to warm to room temperature and stirred for an additional

hour.

The reaction is quenched by the addition of water. The organic layer is separated, and the

aqueous layer is extracted with DCM.

The combined organic layers are washed sequentially with water and saturated brine

solution.
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The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure to yield the crude 2,2,3-trimethylbutanal.

The crude product can be further purified by distillation or flash column chromatography.

Safety and Handling
2,2,3-Trimethylbutanal is classified as a flammable liquid and vapor.[1] It is also expected to

cause skin and serious eye irritation, and may cause respiratory irritation.[1] Standard

laboratory safety precautions should be followed when handling this compound.

Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and

a lab coat. Work in a well-ventilated area or a fume hood.

Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources. Use

explosion-proof electrical equipment.

Spill and Disposal: In case of a spill, absorb with an inert material and dispose of it as

hazardous waste.

Signaling Pathways and Experimental Workflows
Hypothetical Signaling Pathway: Cellular Response to Aldehyde-Induced Stress

No specific signaling pathways involving 2,2,3-trimethylbutanal have been documented.

However, as a reactive aldehyde, it can be hypothesized to participate in cellular stress

pathways similar to other short-chain aldehydes. These aldehydes are known to be

electrophiles that can form adducts with biological nucleophiles, such as the side chains of

lysine and cysteine residues in proteins. This can lead to protein dysfunction, oxidative stress,

and the activation of cellular defense mechanisms.
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2,2,3-Trimethylbutanal Protein Adducts Oxidative Stress

Cellular Defense Mechanisms

Cellular Damage
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Caption: Hypothetical signaling pathway of 2,2,3-trimethylbutanal inducing cellular stress.

Experimental Workflow: Synthesis and Characterization

The following diagram illustrates a general workflow for the synthesis, purification, and

characterization of 2,2,3-trimethylbutanal.
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Caption: General workflow for the synthesis and characterization of 2,2,3-trimethylbutanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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